Cas no 728035-45-8 (2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid)

• Product Name: 2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid
• CAS No: 728035-45-8
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 1070254
• Update Time: 2025-10-28

2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid
• 2-(6-METHYL-1H-BENZOIMIDAZOL-2-YLSULFANYL)-PROPIONIC ACID
• 2-(5-Methyl-1(3)H-benzimidazol-2-yl)-anilin
• 2-(5-methyl-1(3)H-benzimidazol-2-yl)-aniline
• 2-(5-methyl-1(3)H-benzimidazol-2-ylmercapto)-propionic acid
• 2-(5-Methyl-1(3)H-benzimidazol-2-ylmercapto)-propionsaeure
• 2-(5-methyl-1(3)H-benzoimidazol-2-yl)-aniline
• 5-Methyl-2-(2-amino-phenyl)-benzimidazol
• AC1L6MBJ
• AC1Q4Y79
• NSC163454
• Oprea1_525490
• Oprea1_603220
• SureCN2250359
• SureCN2681611

• Inchi： 1S/C11H12N2O2S/c1-6-3-4-8-9(5-6)13-11(12-8)16-7(2)10(14)15/h3-5,7H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： QKMVZTPHRLGLGU-UHFFFAOYSA-N
• SMILES： S(C(C(=O)O)C)C1=NC2C=CC(C)=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid

Comprehensive Overview of 2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid (CAS No. 728035-45-8)

2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid (CAS No. 728035-45-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the benzimidazole derivatives family, which is widely recognized for its role in drug development and material science. The presence of a thioether linkage and a propanoic acid moiety in its structure enhances its reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in benzimidazole-based compounds for their antimicrobial, anti-inflammatory, and anticancer properties. Researchers are particularly intrigued by the potential of 2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid to serve as a building block for novel therapeutics. Its CAS No. 728035-45-8 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern scientific inquiries. The compound's molecular stability and bioavailability are also key factors driving its exploration in drug formulation.

In the context of green chemistry and sustainable synthesis, 2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid has been investigated for its compatibility with eco-friendly reaction conditions. The demand for environmentally benign chemical processes has led to increased scrutiny of compounds like this, which can be synthesized with minimal waste generation. Its thioether group offers opportunities for further functionalization, aligning with the trend toward atom-efficient methodologies in organic synthesis.

The compound's spectroscopic properties, including NMR and IR data, are well-documented, facilitating its identification and purity assessment in laboratory settings. Analytical chemists often rely on these characteristics to ensure the quality of 2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid in research applications. Additionally, its solubility profile in common organic solvents makes it versatile for various experimental setups, further enhancing its utility.

From a commercial perspective, CAS No. 728035-45-8 is listed in several chemical supplier catalogs, catering to the needs of pharmaceutical companies and academic institutions. The compound's cost-effectiveness and scalability in production are critical considerations for industrial applications. As the demand for high-purity intermediates grows, suppliers are increasingly focusing on optimizing the synthesis of 2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid to meet market requirements.

In summary, 2-[(6-Methyl-1H-benzimidazol-2-yl)thio]-propanoic acid (CAS No. 728035-45-8) represents a promising candidate for advancing research in medicinal chemistry and materials science. Its structural features, combined with its multifunctional applications, position it as a compound of enduring interest. Future studies may explore its potential in targeted drug delivery and bioconjugation, further expanding its scientific and industrial significance.